3-(Azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride
Overview
Description
3-(Azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic organic compound that contains both a triazole and an azetidine ring. The compound has been found to exhibit various biochemical and physiological effects, making it a valuable tool for scientific investigations.
Mechanism of Action
The mechanism of action of 3-(Azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride involves the inhibition of enzyme activity through binding to the active site of the enzyme. This binding prevents the enzyme from carrying out its normal function, leading to a decrease in enzyme activity. The compound has been found to exhibit specificity towards certain enzymes, making it a valuable tool in the study of enzyme function and regulation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro, making it a potential candidate for the development of new cancer treatments. The compound has also been found to exhibit anti-inflammatory properties, making it a valuable tool in the study of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(Azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride in lab experiments is its specificity towards certain enzymes. This allows for the study of enzyme function and regulation in a more targeted manner. However, the compound has limitations in terms of its solubility and stability, which can affect its effectiveness in certain experiments.
Future Directions
There are several future directions for the use of 3-(Azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride in scientific research. One potential direction is the development of new drugs based on the compound's activity against cancer cells. Another direction is the study of the compound's effects on other diseases, such as inflammatory diseases. Additionally, further research can be conducted on the compound's mechanism of action and its specificity towards certain enzymes.
Synthesis Methods
The synthesis of 3-(Azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride involves the reaction of an azetidine-3-carboxylic acid with sodium azide, followed by reduction of the resulting azide to a triazole using palladium on carbon as a catalyst. The final product is obtained by treating the triazole with hydrochloric acid.
Scientific Research Applications
3-(Azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride has been extensively used in scientific research due to its unique properties. It has been found to act as an inhibitor of various enzymes, including proteases and kinases, making it a valuable tool in the study of enzyme function and regulation. The compound has also been used in the development of new drugs, as it has been found to exhibit activity against certain diseases, such as cancer.
properties
IUPAC Name |
5-(azetidin-3-yl)-1H-1,2,4-triazole;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4.2ClH/c1-4(2-6-1)5-7-3-8-9-5;;/h3-4,6H,1-2H2,(H,7,8,9);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPXWRTZYFXPXEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)C2=NC=NN2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2219378-95-5 |
Source
|
| Record name | 3-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-methoxyphenyl)-2-phenyl-5-(o-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione](/img/structure/B2792330.png)
![6-(4-{[6-oxo-3-(1H-1,2,4-triazol-1-yl)-1,6-dihydropyridazin-1-yl]methyl}piperidin-1-yl)pyridine-3-carbonitrile](/img/structure/B2792333.png)
![5-phenyl-N-(2-(4-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)isoxazole-3-carboxamide](/img/structure/B2792340.png)
![7-[2-O-(6-O-Acetyl-beta-D-allopyranosyl)-beta-D-glucopyranosyloxy]-5,8-dihydroxy-4'-methoxyflavone](/img/structure/B2792341.png)
![4'-(Trifluoromethyl)-[1,1'-biphenyl]-3-amine hydrochloride](/img/no-structure.png)
![3,4,5,6-tetrachloro-N-[[4-(2-methoxyethoxy)phenyl]methyl]pyridine-2-carboxamide](/img/structure/B2792344.png)
![2,3-Dihydro-1H-pyrrolo[2,3-c]pyridine dihydrochloride](/img/structure/B2792350.png)
![4-(1-(2-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one](/img/structure/B2792351.png)